Cas no 1804754-71-9 (5-Chloro-2-(difluoromethyl)-3-methylpyridine)

• Product Name: 5-Chloro-2-(difluoromethyl)-3-methylpyridine
• CAS No: 1804754-71-9
• MF: C₇H₆ClF₂N
• MW: 177.579047679901
• CID: 4933203
• Update Time: 2025-07-19

5-Chloro-2-(difluoromethyl)-3-methylpyridine Chemical and Physical Properties

Names and Identifiers

• 5-chloro-2-(difluoromethyl)-3-methylpyridine
• 5-Chloro-2-(difluoromethyl)-3-methylpyridine

• Inchi： 1S/C7H6ClF2N/c1-4-2-5(8)3-11-6(4)7(9)10/h2-3,7H,1H3
• InChI Key： FIVLLFJPTOCNFU-UHFFFAOYSA-N
• SMILES： ClC1=CN=C(C(F)F)C(C)=C1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 132
• XLogP3: 2.5
• Topological Polar Surface Area: 12.9

Additional information on 5-Chloro-2-(difluoromethyl)-3-methylpyridine

Introduction to 5-Chloro-2-(difluoromethyl)-3-methylpyridine (CAS No. 1804754-71-9)

5-Chloro-2-(difluoromethyl)-3-methylpyridine, identified by its Chemical Abstracts Service (CAS) number 1804754-71-9, is a significant compound in the realm of pharmaceutical and agrochemical research. This heterocyclic aromatic molecule, featuring a chloro substituent and a difluoromethyl group on a pyridine backbone, has garnered attention due to its versatile structural framework and potential applications in drug discovery.

The structural motif of 5-Chloro-2-(difluoromethyl)-3-methylpyridine positions it as a valuable intermediate in synthetic chemistry. The presence of both electron-withdrawing and electron-donating groups enhances its reactivity, making it a candidate for further functionalization. In particular, the chloro group at the 5-position and the difluoromethyl group at the 2-position contribute to its unique electronic properties, which are exploited in various synthetic pathways.

Recent advancements in medicinal chemistry have highlighted the importance of fluorinated pyridines in developing bioactive molecules. The incorporation of fluorine atoms, such as in the difluoromethyl moiety, is known to improve metabolic stability, binding affinity, and overall pharmacokinetic profiles of drug candidates. This has led to increased interest in compounds like 5-Chloro-2-(difluoromethyl)-3-methylpyridine as building blocks for novel therapeutics.

In the context of agrochemical innovation, this compound has shown promise as a precursor for synthesizing herbicides and pesticides. The pyridine scaffold is a common feature in many agrochemicals due to its ability to interact with biological targets effectively. The specific substitution pattern in 5-Chloro-2-(difluoromethyl)-3-methylpyridine may confer selective toxicity against certain pests while minimizing environmental impact.

One of the most compelling aspects of 5-Chloro-2-(difluoromethyl)-3-methylpyridine is its role in developing kinase inhibitors. Kinases are enzymes involved in numerous cellular processes, and their dysregulation is often linked to diseases such as cancer. By serving as a scaffold or intermediate, this compound can be modified to create inhibitors that target specific kinases with high precision. Recent studies have demonstrated that fluorinated pyridines enhance the binding affinity of kinase inhibitors, making them more effective in vitro and in vivo.

The synthesis of 5-Chloro-2-(difluoromethyl)-3-methylpyridine typically involves multi-step organic reactions, often starting from commercially available pyridine derivatives. Key steps include chlorination at the 5-position and introduction of the difluoromethyl group via cross-coupling reactions or halogen-metal exchange methodologies. The efficiency and scalability of these synthetic routes are crucial for industrial applications, ensuring that researchers have access to sufficient quantities of this valuable intermediate.

From a computational chemistry perspective, understanding the electronic structure of 5-Chloro-2-(difluoromethyl)-3-methylpyridine is essential for designing derivatives with improved pharmacological properties. Molecular modeling studies can predict how modifications to the core structure will affect binding interactions with biological targets. This approach allows for rational drug design, reducing the reliance on trial-and-error experimentation.

The pharmaceutical industry has been particularly interested in exploring derivatives of 5-Chloro-2-(difluoromethyl)-3-methylpyridine for their potential as antiviral agents. The ability of pyridines to mimic natural biomolecules makes them attractive candidates for interfering with viral replication cycles. For instance, modifications at the 3-position may enhance interactions with viral proteases or polymerases, leading to compounds that inhibit viral activity effectively.

In conclusion, 5-Chloro-2-(difluoromethyl)-3-methylpyridine (CAS No. 1804754-71-9) represents a promising compound with diverse applications in pharmaceuticals and agrochemicals. Its unique structural features make it an excellent candidate for further exploration in drug discovery and agricultural science. As research continues to uncover new synthetic methodologies and biological targets, this compound is likely to play an increasingly important role in developing innovative solutions for global health and food security challenges.